Cas no 2171626-96-1 (3-N-benzyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-N-benzyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171626-96-1
• MF: C₃₁H₃₂N₂O₅
• MW: 512.596188545227
• CID: 6055935
• PubChem ID: 165824968
• Update Time: 2025-07-20

3-N-benzyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-benzyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• EN300-1530500
• 2171626-96-1
• 3-[N-benzyl-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid

• Inchi： 1S/C31H32N2O5/c34-29(35)16-17-33(19-22-8-2-1-3-9-22)30(36)28(18-21-14-15-21)32-31(37)38-20-27-25-12-6-4-10-23(25)24-11-5-7-13-26(24)27/h1-13,21,27-28H,14-20H2,(H,32,37)(H,34,35)
• InChI Key： FNJATZDMYDBSQO-UHFFFAOYSA-N
• SMILES： O=C(C(CC1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC1C=CC=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 512.23112213g/mol
• Monoisotopic Mass: 512.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-benzyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Research Briefing on 3-N-benzyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS: 2171626-96-1)

The compound 3-N-benzyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS: 2171626-96-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This briefing synthesizes the latest research findings on this compound, highlighting its structural characteristics, synthetic pathways, and biological relevance.

Recent studies have focused on the role of this compound as a key intermediate in the synthesis of modified peptides. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it aids in the stepwise assembly of peptide chains. The benzyl and cyclopropyl substituents further enhance its utility by providing steric and electronic modulation, which can influence the conformational stability of the resulting peptides.

One of the most notable advancements is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for producing 3-N-benzyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid, reducing the number of steps and improving overall yield. This breakthrough is expected to facilitate its broader adoption in both academic and industrial settings.

In addition to its synthetic applications, preliminary biological studies suggest that derivatives of this compound may exhibit promising pharmacological properties. For instance, some analogs have shown moderate activity against specific enzyme targets, hinting at their potential as lead compounds for drug discovery. Further investigations are underway to explore these possibilities in greater detail.

The compound's stability under various conditions has also been a subject of investigation. Recent findings indicate that it remains stable under typical SPPS conditions, making it a reliable choice for peptide synthesis. However, its long-term storage and handling require careful consideration to prevent degradation, as highlighted in several stability studies.

Looking ahead, researchers are exploring the incorporation of this compound into more complex peptide architectures, such as cyclic peptides and peptidomimetics. These efforts aim to leverage its unique structural features to design novel therapeutics with improved bioavailability and target specificity. Collaborative projects between academia and industry are expected to accelerate these developments.

In conclusion, 3-N-benzyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS: 2171626-96-1) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its optimized synthesis, stability, and potential biological applications position it as a compound of interest for future research and development. Continued exploration of its properties and derivatives is likely to yield further insights and innovations in the field.